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Compound of Interest

Compound Name: 1,4-Diiodobutane

Cat. No.: B107930 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,4-Diiodobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-diiodobutane
(CAS No. 628-21-7), a versatile yet hazardous chemical intermediate used in various research

and development applications, including organic synthesis and materials science.[1][2][3]

Adherence to strict safety protocols is essential when working with this compound to mitigate

potential risks.

Chemical and Physical Properties
1,4-Diiodobutane, also known as tetramethylene diiodide, is a halogenated organic compound

with a four-carbon alkyl chain terminated by iodine atoms.[1][4] It typically appears as a

colorless to pale yellow liquid that may darken upon exposure to light or air.[4][5] It is sparingly

soluble in water but miscible with common organic solvents like ethanol, ether, and chloroform.

[1][4]

Table 1: Physical and Chemical Properties of 1,4-Diiodobutane
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Property Value

Molecular Formula C₄H₈I₂

Molecular Weight 309.92 g/mol [6][7]

CAS Number 628-21-7[1][2][3][6][7]

Appearance Colorless to pale yellow liquid[4][5]

Odor Faint, mildly pungent[4]

Melting Point 6 °C (42.8 °F)[8]

Boiling Point 147-152 °C (296.6-305.6 °F) at 26 mmHg[8]

Density 2.35 g/mL at 25 °C[8]

Flash Point > 110 °C (> 230 °F)[8]

Solubility
Insoluble in water.[8] Miscible with ethanol,

ether, and chloroform.[1][4]

Stability
Stable under normal temperatures and

pressures.[8][9] Light and air sensitive.[5]

Hazard Identification and Classification
1,4-Diiodobutane is classified as a hazardous substance. It is crucial to understand its

potential health effects to ensure safe handling.

Table 2: GHS Hazard Classification for 1,4-Diiodobutane

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[7]

[10]

Eye Irritation 2A
H319: Causes serious eye

irritation[7][10]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[7][10]
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Summary of Health Hazards:

Inhalation: May cause respiratory tract irritation.[9][10]

Skin Contact: Causes skin irritation.[7][9][10]

Eye Contact: Causes serious eye irritation.[7][9][10]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[9]

Toxicological Data:

Quantitative toxicological data, such as LD50 values for oral, dermal, and inhalation routes, are

not available for 1,4-diiodobutane.[11] The absence of this data necessitates a cautious

approach, treating the substance as potentially toxic.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive assessment of the experimental procedure should be conducted to

determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment for Handling 1,4-Diiodobutane

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield in

addition to goggles.[12]

Skin Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene), and a flame-resistant lab coat.[13]

Respiratory Protection

Work in a certified chemical fume hood.[13] If a

fume hood is not available, a respirator with

appropriate filters may be required.
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Engineering Controls
Always handle 1,4-diiodobutane in a well-ventilated area, preferably within a certified

chemical fume hood, to prevent the accumulation of vapors.[13]

Ensure safety showers and eyewash stations are readily accessible.

Storage
Store in a cool, dry, and well-ventilated area away from direct sunlight.[5][13]

Keep containers tightly closed to prevent exposure to air and moisture.[5][13] The substance

is light and air-sensitive.[5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

[9]

Store large containers below eye level.[12]

Emergency Procedures
Immediate and appropriate response in case of an emergency is crucial.

First-Aid Measures
Table 4: First-Aid Procedures for 1,4-Diiodobutane Exposure
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9]

Spill and Leak Procedures
Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 3.1.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and hydrogen iodide.

[9]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Experimental Protocols
1,4-Diiodobutane is a versatile reagent in organic synthesis. Below is a detailed protocol for its

preparation from tetrahydrofuran (THF), adapted from established literature.

Synthesis of 1,4-Diiodobutane from Tetrahydrofuran
This procedure should only be performed by trained personnel in a well-equipped laboratory

with appropriate safety measures in place.

Materials:

Tetrahydrofuran (THF), redistilled (20.5 mL, 18.2 g)

Phosphorus pentoxide (32.5 g)

85% Orthophosphoric acid (67.5 mL, 115.5 g)

Potassium iodide (166 g)

Deionized water

Ether

10% Sodium thiosulfate solution

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Equipment:

500 mL three-necked flask
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Thermometer

Airtight stirrer

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a 500 mL three-necked flask equipped with a thermometer, airtight stirrer, and reflux

condenser, combine 32.5 g of phosphorus pentoxide and 67.5 mL of 85% orthophosphoric

acid. Stir the mixture until it cools to room temperature.

To the cooled mixture, add 20.5 mL of redistilled THF.

Add 166 g of potassium iodide to the mixture.

Heat the mixture to reflux with stirring for 3-4 hours.

After the reflux period, cool the reaction mixture to room temperature.

Transfer the cooled mixture to a separatory funnel containing 75 mL of water and 125 mL of

ether.

Separate the ethereal layer.

Decolorize the ethereal layer by washing with 25 mL of 10% sodium thiosulfate solution.

Wash the organic layer with 100 mL of cold, saturated sodium chloride solution.

Dry the ethereal layer over anhydrous magnesium sulfate.

Remove the ether by evaporation.
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Purify the crude 1,4-diiodobutane by distillation under reduced pressure. Collect the fraction

boiling at 110 °C / 6 mmHg. The expected yield is approximately 70 grams.

Disposal Considerations
All waste containing 1,4-diiodobutane must be treated as hazardous waste.

Collect waste in clearly labeled, sealed containers.

Dispose of the waste through a licensed professional waste disposal service in accordance

with local, state, and federal regulations.

Do not dispose of 1,4-diiodobutane down the drain.

Visualized Workflows
Standard Laboratory Handling Workflow
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Preparation

Chemical Handling

Post-Experiment

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Transfer 1,4-Diiodobutane
in Fume Hood

Conduct Experiment

Monitor Reaction for
Anomalies

Quench Reaction (if necessary)

Segregate Hazardous Waste

Clean Glassware and Work Area

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,4-diiodobutane.

Emergency Response Decision Tree
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Spill Response Exposure Response

Emergency Occurs
(Spill or Exposure)

Small & Controllable? Exposure Type?

Contain with Absorbent

Yes

Evacuate Area &
Alert EH&S

No

Clean and Decontaminate

Dispose as Hazardous Waste

Skin/Eye Contact

Dermal/Ocular

Inhalation

Respiratory

Use Safety Shower/Eyewash
for 15 min

Move to Fresh Air

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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